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Compound of Interest

Compound Name:
[2-(3-phenylphenyl)phenyl]boronic

acid

CAS No.: 1133796-50-5

Cat. No.: B1602909

Get Quote

Executive Summary
Compound: [2-(3-phenylphenyl)phenyl]boronic acid CAS: 1133796-50-5 Molecular Formula:

C₁₈H₁₅BO₂ Molecular Weight: 274.12 g/mol [1]

This boronic acid derivative is a critical intermediate in the synthesis of sterically hindered biaryl

systems and OLED host materials. Unlike simple phenylboronic acid, its solubility is governed

by two competing factors: the hydrophilic, hydrogen-bonding boronic acid headgroup and the

bulky, lipophilic terphenyl core.

The ortho-substitution (2-position) introduces significant steric strain, twisting the molecule and

disrupting the planar

-stacking typically seen in aryl boronic acids. This feature enhances solubility in aromatic
solvents (e.g., toluene) compared to its para-substituted analogues but requires specific
protocols to manage the equilibrium between the free acid and its trimeric anhydride
(boroxine).
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Physicochemical Solubility Profile
The solubility of [2-(3-phenylphenyl)phenyl]boronic acid is not a static value; it is dynamic,

dependent on the solvent's ability to coordinate with the empty

-orbital of the boron atom and disrupt intermolecular hydrogen bonds.

Solubility Landscape Table
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Solvent Class
Representative
Solvents

Solubility
Rating

Mechanistic
Interaction

Recommended
Use

Ethers

Tetrahydrofuran

(THF), 1,4-

Dioxane, MTBE

High (>100

mg/mL)

Oxygen lone

pairs coordinate

to Boron (Lewis

base), stabilizing

the monomer.

Primary choice

for reactions

(Suzuki

coupling).

Polar Aprotic
DMF, DMSO,

DMAc

Very High (>200

mg/mL)

Strong dipole

interactions and

H-bond

acceptance

break crystal

lattice efficiently.

Stock solutions;

difficult to

remove during

workup.

Alcohols

Methanol,

Ethanol,

Isopropanol

High

Solvolysis

occurs; forms

boronic esters

reversibly. Good

for

recrystallization.

[2]

Recrystallization

(often mixed with

water).[3]

Aromatic

Hydrocarbons

Toluene, Xylene,

Benzene
Moderate to High

-

interactions with

the terphenyl

core. Solubility

increases

significantly with

heat.

Reaction solvent

(biphasic

systems);

Azeotropic

drying.

Chlorinated

Dichloromethane

(DCM),

Chloroform

Moderate

Weak

coordination;

solubility relies

on the

lipophilicity of the

terphenyl tail.

Extraction/Worku

p.[2][3][4][5][6]
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Aliphatic

Hydrocarbons

Hexane,

Heptane,

Pentane

Insoluble (<1

mg/mL)

Lack of

polarity/coordinat

ion capability.

Anti-solvent for

precipitation.

Water Water
Low (pH

dependent)

Insoluble at

neutral pH.

Soluble as

boronate anion

at pH > 10.

Biphasic reaction

component.[7]

Thermodynamic & Kinetic Considerations
The Boroxine Equilibrium
A critical, often overlooked aspect of boronic acid solubility is the dehydration equilibrium. In

non-polar solvents or under heat, three molecules of boronic acid dehydrate to form a cyclic

trimer called a boroxine.

Impact on Solubility: Boroxines are generally more soluble in non-polar solvents (like

Toluene) than the free acid because they lack the extensive H-bonding network.

Experimental Implication: If your sample is difficult to dissolve in a non-polar solvent, heating

it allows the water to leave (azeotrope), shifting the equilibrium to the soluble boroxine form.

Upon cooling and adding water/base, it reverts to the boronic acid.

Diagram: Solvation & Equilibrium Dynamics
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Caption: Cycle of boronic acid solvation.[6] Polar ethers stabilize the monomer, while non-polar

heating promotes the lipophilic boroxine form.

Experimental Protocols
Protocol A: Standard Dissolution for Suzuki-Miyaura
Coupling
Context: Preparing a 0.5 M solution for cross-coupling.

Solvent Selection: Choose 1,4-Dioxane or THF. These solvents coordinate to the boron

center, preventing aggregation.

Weighing: Weigh the [2-(3-phenylphenyl)phenyl]boronic acid into a dry vial.

Addition: Add the solvent to achieve 0.5 M concentration.

Agitation: Vortex for 30 seconds.

Troubleshooting: If the solution remains cloudy (common with aged samples containing

anhydride), place in an ultrasonic bath at 35°C for 5 minutes.

Degassing: Sparge with Nitrogen/Argon for 10 minutes before adding the catalyst to prevent

homocoupling or oxidation.

Protocol B: Gravimetric Solubility Determination
Context: Determining exact solubility limits for process scale-up.

Preparation: Add excess solid (approx. 200 mg) to 1 mL of target solvent in a sealed HPLC

vial.

Equilibration: Shake at controlled temperature (25°C) for 24 hours.

Filtration: Filter the suspension through a 0.22 µm PTFE syringe filter (nylon filters may bind

boronic acids).
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Drying: Pipette exactly 0.5 mL of the filtrate into a pre-weighed aluminum pan. Evaporate

solvent under vacuum at 40°C.

Calculation:

Note: Verify the residue is not the boroxine by running an NMR in DMSO-d6 with a D2O
shake (ensures full hydrolysis back to acid).

Protocol C: Purification via Recrystallization
Context: Removing protodeboronated impurities (terphenyl) or homocoupled byproducts.

Dissolution: Dissolve crude material in minimal hot Ethanol or Acetone (approx. 60°C).

Anti-solvent Addition: Slowly add Water (for Ethanol) or Hexane (for Acetone) until persistent

turbidity is observed.

Cooling: Allow the mixture to cool slowly to room temperature, then to 4°C.

Critical Step: Do not shock-cool; this precipitates amorphous impurities.

Collection: Filter the white crystalline solid and wash with cold Hexane/Water (9:1).

Decision Logic for Solvent Selection
The following decision tree guides the researcher in selecting the optimal solvent based on the

intended application.
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Cross-Coupling
(Suzuki)

Purification
(Recrystallization)

Analysis
(NMR/HPLC)

High Temp (>80°C) Low Temp (<60°C) Remove Non-polars 1H NMR

Toluene

Use Toluene/H2O
(Requires Base)

1,4-Dioxane

Use 1,4-Dioxane

THF

Use THF

Mixed Solvent

Ethanol/Water
or Toluene/Hexane

DMSO-d6

DMSO-d6 + D2O
(Prevents broad peaks)

CDCl3
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Caption: Strategic decision tree for solvent selection based on thermal requirements and

impurity profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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